Lib2-1

• Molecular Formula: C81H108N18O23S
• Molecular Weight: 1733.9 g/mol
• InChI: InChI=1S/C81H108N18O23S/c1-8-43(6)69-81(122)97-59(30-48-15-23-53(104)24-16-48)77(118)95-58(29-47-13-21-52(103)22-14-47)74(115)88-44(7)70(111)98-62(37-100)80(121)93-55(26-42(4)5)75(116)94-56(27-45-9-17-50(101)18-10-45)72(113)86-35-65(106)89-61(32-68(109)110)78(119)92-54(25-41(2)3)71(112)85-36-66(107)91-63(73(114)84-34-64(82)105)38-123-39-67(108)90-57(28-46-11-19-51(102)20-12-46)76(117)96-60(79(120)99-69)31-49-33-83-40-87-49/h9-24,33,40-44,54-63,69,100-104H,8,25-32,34-39H2,1-7H3,(H2,82,105)(H,83,87)(H,84,114)(H,85,112)(H,86,113)(H,88,115)(H,89,106)(H,90,108)(H,91,107)(H,92,119)(H,93,121)(H,94,116)(H,95,118)(H,96,117)(H,97,122)(H,98,111)(H,99,120)(H,109,110)/t43-,44-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,69-/m0/s1
• InChIKey: GYEUKUWPMQEUMQ-OROZPHLRSA-N

Lib2-1 Procurement Guide: Macrocyclic Peptide Targeting IL-17C/IL-17RE Interaction

Lib2-1 is a macrocyclic peptide with CAS number 2983116-47-6 and molecular weight 1733.90 . It functions as an inhibitor of the protein-protein interaction between interleukin-17C (IL-17C) and its receptor IL-17RE . Lib2-1 is derived from a machine learning-guided in vitro selection campaign (PepScaf framework) specifically designed to generate macrocyclic peptides against the IL-17C/IL-17RE axis [1]. This compound serves as a chemical probe for investigating IL-17C-mediated signaling pathways in autoimmune and inflammatory disease research contexts .

Target IL-17C/IL-17RE protein-protein interaction inhibitor

Pathway Th17-driven autoimmune signaling in epithelial models

Molecule Class Macrocyclic peptide tool compound for pathway probing

• [1] Zhai S, Tan Y, Zhang C, et al. PepScaf: Harnessing Machine Learning with In Vitro Selection toward De Novo Macrocyclic Peptides against IL-17C/IL-17RE Interaction. J Med Chem. 2023;66(16):11187-11200. View Source

Why Lib2-1 Cannot Be Replaced by Generic IL-17A Antibodies or Small-Molecule Inhibitors

Lib2-1 occupies a distinct molecular and mechanistic niche that precludes substitution with clinically approved IL-17 pathway biologics or small-molecule IL-17A inhibitors. The IL-17 family comprises six structurally distinct cytokines (IL-17A through IL-17F) that signal through unique receptor pairings: IL-17A signals primarily via IL-17RA/IL-17RC, whereas IL-17C signals exclusively through the IL-17RA/IL-17RE heterodimeric receptor complex [1]. This receptor divergence creates fundamentally different downstream signaling outcomes and cellular response profiles [2]. Consequently, secukinumab, ixekizumab, bimekizumab, and brodalumab—all of which target IL-17A, IL-17F, or IL-17RA—do not antagonize IL-17C/IL-17RE-mediated signaling [3]. Furthermore, small-molecule IL-17A inhibitors currently under development are engineered against the IL-17A/IL-17RA interface and exhibit no cross-reactivity with the IL-17C/IL-17RE axis [4]. Substitution with any of these agents would fail to interrogate IL-17C-specific biology and would introduce confounding off-axis signaling perturbations.

Target specificity

IL-17C shares low homology with IL-17A; inhibitors of IL-17A/IL-17F may not block IL-17C/IL-17RE.

Molecular class mismatch

Macrocyclic peptide MW ~1.7 kDa vs anti-IL-17 mAbs ~150 kDa; distinct PK and tissue distribution may limit direct substitution.

Signaling mechanism

IL-17C acts via autocrine epithelial signaling, distinct from IL-17A paracrine immune signaling; target-specific validation required.

• [1] Song X, Zhu S, Shi P, et al. IL-17RE is the functional receptor for IL-17C and mediates mucosal immunity to infection with intestinal pathogens. Nat Immunol. 2011;12(12):1151-1158. View Source
• [2] Nies JF, Panzer U. IL-17C/IL-17RE: Emergence of a Unique Axis in TH17 Biology. Front Immunol. 2020;11:341. View Source
• [3] McGeachy MJ, Cua DJ, Gaffen SL. The IL-17 Family of Cytokines in Health and Disease. Immunity. 2019;50(4):892-906. View Source
• [4] Small molecule modulators of IL-17A/IL-17RA: A patent review (2013-2021). Expert Opin Ther Pat. 2022;32(11):1161-1173. View Source

Lib2-1 Quantitative Differentiation Evidence: Comparative Data Against Alternative IL-17 Pathway Inhibitors

Lib2-1 vs. IL-17C Antibody MOR106: Molecular Class Differentiation with Implications for Oral Bioavailability

Lib2-1, as a macrocyclic peptide (MW 1733.90 Da), belongs to a molecular class distinct from monoclonal antibodies such as MOR106 (MW ~150,000 Da), the only other commercially available IL-17C/IL-17RE pathway inhibitor . This ~87-fold molecular weight differential translates into fundamentally different drug-like properties relevant to formulation and delivery route feasibility. While MOR106 requires parenteral administration typical of all IgG1 monoclonal antibodies, the macrocyclic peptide class to which Lib2-1 belongs has established precedent for oral bioavailability via paracellular and transcellular absorption pathways [1]. The 17C-Lib2 library from which Lib2-1 was derived yielded 20 macrocyclic peptides with IC50 values below 10 nM, with the top two peptides achieving 1.4 nM inhibitory activity against the IL-17C/IL-17RE interaction [2]. In contrast, MOR106 exhibits IC50 values of 59 pM (human IL-17C) and 55 pM (mouse IL-17C) [3].

Potency profile

Data to verify

Validated tool compound from PepScaf campaign; specific IC50 undisclosed. Top library hits IC50 = 1.4 nM.

Supports benchmark use for IL-17C/IL-17RE inhibition studies

Specific potency context requires confirmatory assessment

Evidence Dimension	Molecular weight (impact on delivery route feasibility and formulation requirements)
Target Compound Data	1733.90 Da (macrocyclic peptide)
Comparator Or Baseline	MOR106: ~150,000 Da (IgG1 monoclonal antibody) [3]
Quantified Difference	~87-fold lower molecular weight; peptide class with oral bioavailability precedent versus antibody requiring parenteral administration
Conditions	Physicochemical property comparison; class-level inference based on established macrocyclic peptide oral absorption mechanisms [1]

Why This Matters

Macrocyclic peptides offer a bridge between small-molecule oral bioavailability and antibody-like target specificity, making Lib2-1 a more tractable chemical starting point for lead optimization toward orally available IL-17C antagonists compared to antibody-based approaches.

• [1] Nielsen DS, Shepherd NE, Xu W, et al. Orally Absorbed Cyclic Peptides. Chem Rev. 2017;117(12):8094-8128. View Source
• [2] Zhai S, Tan Y, Zhang C, et al. PepScaf: Harnessing Machine Learning with In Vitro Selection toward De Novo Macrocyclic Peptides against IL-17C/IL-17RE Interaction. J Med Chem. 2023;66(16):11187-11200. View Source
• [3] TargetMol. MOR-106 Product Page. Cat. No. T9901A-1827. Accessed 2026. View Source

Lib2-1 Target Specificity: IL-17C/IL-17RE Axis Versus Broad IL-17RA Blockade

Lib2-1 inhibits the IL-17C/IL-17RE interaction, a signaling axis that is mechanistically distinct from the IL-17A/IL-17RA pathway targeted by the majority of IL-17 inhibitors in clinical use or development [1]. The IL-17RA subunit is shared among receptors for IL-17A, IL-17F, IL-17C, and IL-17E; consequently, IL-17RA antagonists (e.g., brodalumab) block signaling from all these cytokines non-selectively [2]. In contrast, IL-17RE is the specific and exclusive receptor for IL-17C [3]. IL-17RE is selectively expressed on Th17 cells and tissue epithelial cells, whereas IL-17RA is broadly expressed across immune and stromal cell types [4]. By targeting the IL-17C/IL-17RE interaction, Lib2-1 offers a more selective blockade of IL-17C-driven epithelial-Th17 crosstalk without affecting IL-17A-mediated host defense functions (e.g., anti-fungal immunity) that are preserved when IL-17RA signaling is left intact [5].

Molecular class

Class-level inference

Peptide MW ~1.7 kDa vs mAb ~150 kDa; potential for oral/tissue penetration not afforded by large biologics.

Supports peptide-based pathway probing distinct from biologics

In vivo behavior context-dependent; requires validation

Evidence Dimension	Target specificity and pathway selectivity
Target Compound Data	Inhibits IL-17C binding to IL-17RE; IL-17RE is the exclusive receptor for IL-17C [3]
Comparator Or Baseline	Brodalumab: antagonizes IL-17RA, thereby blocking signaling from IL-17A, IL-17F, IL-17C, and IL-17E [2]
Quantified Difference	Qualitative difference in selectivity: Lib2-1 is expected to preserve IL-17A-mediated antifungal immunity while blocking IL-17C-driven epithelial inflammation; brodalumab non-selectively inhibits all IL-17RA-dependent signaling
Conditions	Receptor expression and signaling pathway analysis based on published IL-17 family receptor biology [1][4]

Why This Matters

Selective IL-17C/IL-17RE inhibition may mitigate the increased risk of mucocutaneous Candida infections observed with broad IL-17A or IL-17RA blockade, offering a potentially differentiated safety profile for chronic inflammatory disease applications.

• [1] Nies JF, Panzer U. IL-17C/IL-17RE: Emergence of a Unique Axis in TH17 Biology. Front Immunol. 2020;11:341. View Source
• [2] Papp KA, Reid C, Foley P, et al. Brodalumab, an Anti–Interleukin-17–Receptor Antibody for Psoriasis. N Engl J Med. 2012;366:1181-1189. View Source
• [3] Song X, Zhu S, Shi P, et al. IL-17RE is the functional receptor for IL-17C and mediates mucosal immunity to infection with intestinal pathogens. Nat Immunol. 2011;12(12):1151-1158. View Source
• [4] Chang SH, Reynolds JM, Pappu BP, et al. Interleukin-17C Promotes Th17 Cell Responses and Autoimmune Disease via Interleukin-17 Receptor E. Immunity. 2011;35(4):611-621. View Source
• [5] Saunte DM, Mrowietz U, Puig L, Zachariae C. Candida infections in patients with psoriasis and psoriatic arthritis treated with interleukin-17 inhibitors and their practical management. Br J Dermatol. 2017;177(1):47-62. View Source

Lib2-1 Library Derivation: Scaffold Optimization from 166 nM to 1.4 nM Potency Range

Lib2-1 was generated from the 17C-Lib2 focused macrocyclic peptide library, which was rationally constructed using the PepScaf machine learning framework based on scaffold information extracted from an initial in vitro selection campaign (17C-Lib1) [1]. The primary library yielded a macrocyclic peptide with an IC50 of 166 nM against the IL-17C/IL-17RE interaction [2]. The optimized 17C-Lib2 library yielded over 20 biologically active macrocyclic peptides with IC50 values below 10 nM, with the top two peptides achieving 1.4 nM potency [3]. This represents a >100-fold improvement in inhibitory activity through scaffold-guided optimization. While the exact IC50 of Lib2-1 itself is not publicly disclosed, its origin within the 17C-Lib2 library positions it within this high-potency scaffold class.

Purity specification

Specification review

99.63% (HPLC, vendor-specified); defined storage: -20°C powder, -80°C in DMSO.

Supports assay reproducibility; storage guidance aids stability

Vendor-specified metric; independent confirmation advised

Evidence Dimension	Inhibitory potency against IL-17C/IL-17RE interaction (library-level characterization)
Target Compound Data	Lib2-1 originates from 17C-Lib2 library; library members exhibit IC50 < 10 nM; top two peptides exhibit IC50 = 1.4 nM [3]
Comparator Or Baseline	17C-Lib1 primary library: IC50 = 166 nM [2]
Quantified Difference	>100-fold potency improvement from primary library to focused library; exact Lib2-1 IC50 not publicly reported
Conditions	In vitro competitive binding assay measuring inhibition of IL-17C binding to IL-17RE [1]

Why This Matters

Lib2-1's provenance within a scaffold-optimized library with validated sub-10 nM potency distinguishes it from untested or computationally predicted peptides, providing greater confidence in its target engagement capability for reproducible experimental use.

• [1] Zhai S, Tan Y, Zhang C, et al. PepScaf: Harnessing Machine Learning with In Vitro Selection toward De Novo Macrocyclic Peptides against IL-17C/IL-17RE Interaction. J Med Chem. 2023;66(16):11187-11200. View Source
• [2] Duan H. PepScaf GitHub Repository: Harnessing Machine Learning with In Vitro Selection toward De Novo Macrocyclic Peptides against IL-17C/IL-17RE Interaction. 2023. View Source
• [3] Zhai S, Tan Y, Zhang C, et al. PepScaf: Harnessing Machine Learning with In Vitro Selection toward De Novo Macrocyclic Peptides against IL-17C/IL-17RE Interaction. J Med Chem. 2023;66(16):11187-11200 (IC50 data for 17C-Lib2 library). View Source

Lib2-1 Structural Characterization: Thioether Macrocyclization and Defined Amino Acid Sequence

Lib2-1 possesses a fully defined chemical structure including amino acid sequence and macrocyclization chemistry . The sequence is Ac-Tyr-His-Ile-Tyr-Tyr-Ala-Ser-Leu-Tyr-Gly-Asp-Leu-Gly-Cys-Gly-NH2, with a thioether bond between Tyr1 and Cys14 forming the macrocyclic constraint [1]. This thioether cyclization provides conformational rigidity that distinguishes macrocyclic peptides from their linear counterparts, typically resulting in enhanced proteolytic stability, improved membrane permeability, and increased target binding affinity [2]. In contrast, linear IL-17A inhibitory peptides reported in the literature exhibit substantially lower potency (e.g., Kd = 0.66 μM, IC50 = 1.14 μM) [3], representing >100-fold weaker target engagement compared to the macrocyclic scaffold class from which Lib2-1 is derived.

Evidence Dimension	Molecular architecture and its implications for stability and potency
Target Compound Data	15-amino acid macrocyclic peptide with Tyr1-Cys14 thioether bond; MW = 1733.90 Da [1]
Comparator Or Baseline	Linear IL-17A antagonist peptide (compound 1): Kd = 0.66 μM, IC50 = 1.14 μM [3]
Quantified Difference	Structural difference (macrocyclic vs. linear) correlates with >100-fold potency differential (library-level IC50 <10 nM vs. 1,140 nM for linear peptide)
Conditions	Structural characterization by mass spectrometry and sequencing; potency comparison across distinct IL-17 family targets (IL-17C/IL-17RE vs. IL-17A/IL-17RA)

Why This Matters

The thioether-macrocyclized scaffold confers conformational pre-organization that enhances target binding affinity and reduces susceptibility to exopeptidase degradation, making Lib2-1 a more robust tool compound for extended-duration cellular assays compared to linear peptide alternatives.

• [1] PeptideDB. Lib2-1 Database Entry. CAS 2983116-47-6. Accessed 2026. View Source
• [2] Driggers EM, Hale SP, Lee J, Terrett NK. The exploration of macrocycles for drug discovery—an underexploited structural class. Nat Rev Drug Discov. 2008;7(7):608-624. View Source
• [3] PeptideDB. IL-17A antagonist 1 Database Entry. CAS 2205034-18-8. Accessed 2026. View Source

Lib2-1 Solubility Profile: DMSO Compatibility for In Vitro Assay Flexibility

Lib2-1 exhibits solubility of 100 mg/mL (57.67 mM) in DMSO with ultrasonic assistance [1]. This high DMSO solubility enables preparation of concentrated stock solutions suitable for dilution into aqueous assay buffers at final DMSO concentrations typically ≤0.1% (v/v), minimizing solvent interference in cellular assays [2]. In comparison, many linear peptides and larger biologics such as anti-IL-17 antibodies (e.g., secukinumab, ixekizumab) are supplied as aqueous formulations that cannot be concentrated to equivalent molarity without risking aggregation or precipitation [3]. The DMSO compatibility also facilitates long-term frozen storage of aliquoted stock solutions at -80°C (stable for 6 months) or -20°C (stable for 1 month), reducing batch-to-batch variability in longitudinal studies [1].

Evidence Dimension	Solubility in DMSO (impact on stock solution preparation and assay compatibility)
Target Compound Data	100 mg/mL (57.67 mM) in DMSO with ultrasonication [1]
Comparator Or Baseline	Anti-IL-17 monoclonal antibodies: supplied as aqueous solutions; cannot be concentrated to comparable molarity without aggregation risk [3]
Quantified Difference	Lib2-1 can be prepared as concentrated DMSO stock (≥10 mM) suitable for standard dilution protocols; antibodies typically supplied at ≤10 mg/mL (~0.067 mM for IgG) with limited further concentration capacity
Conditions	Solubility measurement per vendor Certificate of Analysis; storage stability at -80°C (6 months) and -20°C (1 month) [1]

Why This Matters

High DMSO solubility with validated storage stability enables precise, reproducible dosing across multiple independent experiments, a critical factor for generating robust and comparable data sets in academic and industrial research settings.

• [1] GlpBio. Lib2-1 Product Page. Cat. No. GC72306. Accessed 2026. View Source
• [2] Auld DS, Inglese J. Interferences with Luciferase Reporter Enzymes. In: Sittampalam GS, et al., editors. Assay Guidance Manual. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences; 2004. View Source
• [3] Wang W, Singh S, Zeng DL, et al. Antibody Structure, Instability, and Formulation. J Pharm Sci. 2007;96(1):1-26. View Source

Lib2-1 Optimal Procurement and Research Application Scenarios

Investigating IL-17C-Specific Signaling in Psoriasis and Atopic Dermatitis Models

Lib2-1 is optimally deployed in in vitro and ex vivo models of psoriasis and atopic dermatitis where IL-17C has been identified as an early and central inflammatory amplifier [1]. Unlike IL-17A/IL-17F inhibitors, Lib2-1 enables dissection of IL-17C-specific contributions to epithelial-Th17 crosstalk without confounding effects on IL-17A-mediated signaling [2]. Neutralization of IL-17C with an anti-IL-17C antibody (MOR106) has been shown to reduce skin inflammation in mouse models of both psoriasis and atopic dermatitis [3]; Lib2-1 offers a non-antibody, peptide-based alternative for comparable mechanistic studies. Use of Lib2-1 is particularly indicated when the research objective requires distinguishing IL-17C-dependent effects from those mediated by IL-17A, IL-17F, or IL-17E.

Chemical Starting Point for Oral IL-17C Antagonist Lead Optimization

Lib2-1 serves as a validated chemical starting point for medicinal chemistry campaigns aimed at developing orally bioavailable IL-17C/IL-17RE antagonists [1]. Its macrocyclic peptide scaffold (MW 1733.90 Da) lies within the molecular weight range for which oral absorption has been demonstrated for other macrocyclic peptides, including clinically approved agents such as cyclosporine A and voclosporin [2]. The thioether-cyclized architecture provides a defined three-dimensional conformation that can be iteratively optimized through structure-activity relationship (SAR) studies [3]. The PepScaf framework from which Lib2-1 was derived has already demonstrated >100-fold potency improvement from initial hits (166 nM) to optimized library members (1.4 nM), providing a rational path for further potency enhancements [4]. This scenario is appropriate for pharmaceutical R&D teams seeking to develop first-in-class oral therapies targeting IL-17C-driven inflammatory diseases.

Selective IL-17C/IL-17RE Pathway Interrogation in Th17 Cell Biology

Lib2-1 is uniquely suited for studies requiring selective interrogation of the IL-17C/IL-17RE axis in Th17 cell biology, where IL-17RE exhibits restricted expression patterns distinct from the broadly expressed IL-17RA subunit [1]. IL-17RE is selectively expressed on Th17 cells and tissue epithelial cells, whereas IL-17RA is expressed across multiple immune and stromal cell populations [2]. This restricted expression profile positions Lib2-1 as a tool for dissecting epithelial-Th17 cell communication networks that are specifically mediated by IL-17C, without perturbing IL-17A-dependent functions such as neutrophil recruitment and mucosal anti-fungal defense [3]. Use of Lib2-1 is indicated when experimental designs require maintaining IL-17A-mediated host defense functions while selectively inhibiting IL-17C-driven inflammatory amplification loops.

Procurement of a Defined-Chemistry IL-17C Inhibitor for Reproducible Academic Research

Lib2-1 addresses the reproducibility requirements of academic research settings where fully characterized, sequence-defined chemical probes are essential for generating publication-quality data [1]. Unlike polyclonal antibodies or affinity-purified biologics that may exhibit lot-to-lot variability, Lib2-1 is a single molecular entity with defined molecular formula (C81H108N18O23S), exact mass (1733.90 Da), and verified amino acid sequence [2]. The compound's DMSO solubility (100 mg/mL) and established storage conditions (-80°C for 6 months, -20°C for 1 month) enable consistent experimental replication across multiple independent studies [3]. This scenario is particularly relevant for academic laboratories conducting NIH- or foundation-funded research that mandates use of validated chemical probes with documented characterization and handling protocols.

Application

Selection Property

Validation Focus

Keratinocyte inflammation models

IL-17C/IL-17RE autocrine inhibition

Psoriasis/dermatitis model endpoints

Th17 differentiation studies

Selective IL-17C/IL-17RE blocking vs IL-17A/IL-17F

Th17 polarization and IκBζ expression

Macrocyclic peptide SAR studies

Early-generation benchmark inhibitor

Potency improvement vs PepExplainer leads

Cross-laboratory reproducibility

Defined identity and storage stability

Lot consistency and traceability

• [1] Johnston A, Fritz Y, Dawes SM, et al. Keratinocyte Overexpression of IL-17C Promotes Psoriasiform Skin Inflammation. J Immunol. 2013;190(5):2252-2262. View Source
• [2] Nies JF, Panzer U. IL-17C/IL-17RE: Emergence of a Unique Axis in TH17 Biology. Front Immunol. 2020;11:341. View Source
• [3] Vandeghinste N, Klattig J, Jagerschmidt C, et al. Neutralization of IL-17C Reduces Skin Inflammation in Mouse Models of Psoriasis and Atopic Dermatitis. J Invest Dermatol. 2018;138(7):1555-1563. View Source
• [4] Zhai S, Tan Y, Zhang C, et al. PepScaf: Harnessing Machine Learning with In Vitro Selection toward De Novo Macrocyclic Peptides against IL-17C/IL-17RE Interaction. J Med Chem. 2023;66(16):11187-11200. View Source
• [5] Chang SH, Reynolds JM, Pappu BP, et al. Interleukin-17C Promotes Th17 Cell Responses and Autoimmune Disease via Interleukin-17 Receptor E. Immunity. 2011;35(4):611-621. View Source